molecular formula C6H14ClNO B1216217 1-Ethyl-1-(2-hydroxyethyl)aziridinium chloride CAS No. 108273-77-4

1-Ethyl-1-(2-hydroxyethyl)aziridinium chloride

Cat. No. B1216217
CAS RN: 108273-77-4
M. Wt: 151.63 g/mol
InChI Key: VACOUOQNVBSLBC-UHFFFAOYSA-M
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Description

1-Ethyl-1-(2-hydroxyethyl)aziridinium chloride, also known as 1-Ethyl-1-(2-hydroxyethyl)aziridinium chloride, is a useful research compound. Its molecular formula is C6H14ClNO and its molecular weight is 151.63 g/mol. The purity is usually 95%.
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properties

CAS RN

108273-77-4

Product Name

1-Ethyl-1-(2-hydroxyethyl)aziridinium chloride

Molecular Formula

C6H14ClNO

Molecular Weight

151.63 g/mol

IUPAC Name

2-(1-ethylaziridin-1-ium-1-yl)ethanol;chloride

InChI

InChI=1S/C6H14NO.ClH/c1-2-7(3-4-7)5-6-8;/h8H,2-6H2,1H3;1H/q+1;/p-1

InChI Key

VACOUOQNVBSLBC-UHFFFAOYSA-M

SMILES

CC[N+]1(CC1)CCO.[Cl-]

Canonical SMILES

CC[N+]1(CC1)CCO.[Cl-]

synonyms

1-ethyl-1-(2-hydroxyethyl)aziridinium chloride
AF64A
AF64A-picrylsulfonate
ethylcholine aziridinium
ethylcholine aziridinium chloride
ethylcholine aziridinium, 2,4,6-trinitrobenzenesulfonic acid salt (1:1)
ethylcholine mustard aziridinium

Origin of Product

United States

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